3-ethoxy-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide

• Molecular Formula: C20H19N5O2S
• Molecular Weight: 393.5 g/mol
• IUPAC Name: 3-ethoxy-N-[2-methyl-5-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide
• InChI: InChI=1S/C20H19N5O2S/c1-4-27-16-7-5-6-14(10-16)18(26)21-17-11-15(9-8-12(17)2)19-24-25-13(3)22-23-20(25)28-19/h5-11H,4H2,1-3H3,(H,21,26)
• InChI Key: SXODHNYXVDDIGL-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=C(C=CC(=C2)C3=NN4C(=NN=C4S3)C)C

Description

3-ethoxy-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 3-ethoxy-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide involves its interaction with various molecular targets, including enzymes, receptors, and proteins. This compound has been shown to inhibit the activity of certain enzymes, such as tyrosine kinase, leading to the inhibition of cancer cell growth. It has also been shown to modulate the activity of certain receptors in the brain, such as the GABA receptor, leading to the modulation of neurotransmitter release and neuronal activity. In addition, this compound has been shown to interact with certain proteins, such as tubulin, leading to the disruption of microtubule formation and cell division.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific molecular targets that it interacts with. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cancer cell growth. In the brain, this compound has been shown to modulate neurotransmitter release and neuronal activity, leading to potential therapeutic effects for neurological disorders. In addition, this compound has been shown to exhibit anti-inflammatory and antioxidant effects, suggesting its potential use in the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-ethoxy-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide in lab experiments are its high potency, selectivity, and specificity for certain molecular targets, making it a valuable tool for studying various biological processes. However, its limitations include its potential toxicity and side effects, as well as its limited solubility and stability in certain experimental conditions.

Future Directions

For research on 3-ethoxy-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide include the development of more efficient and scalable synthesis methods, the identification of novel molecular targets and mechanisms of action, and the optimization of its pharmacokinetic and pharmacodynamic properties for clinical use. In addition, further studies are needed to elucidate its potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and biochemistry.

Synthesis Methods

The synthesis of 3-ethoxy-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide involves a series of chemical reactions, including the condensation of 2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline with ethyl bromoacetate, followed by hydrolysis and cyclization to form the desired compound. This synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

3-ethoxy-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been shown to exhibit potent inhibitory activity against certain cancer cell lines, making it a promising candidate for the development of anticancer drugs. In pharmacology, this compound has been shown to modulate the activity of certain receptors in the brain, suggesting its potential use as a therapeutic agent for neurological disorders. In biochemistry, this compound has been shown to interact with certain enzymes and proteins, providing insights into its mechanism of action and potential applications in enzyme inhibition and protein modification.